Cas no 95383-17-8 (5-Bromo-4-chloro-2-methoxybenzoic acid)

• Product Name: 5-Bromo-4-chloro-2-methoxybenzoic acid
• CAS No: 95383-17-8
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD09878363
• CID: 799412
• PubChem ID: 20254938
• Update Time: 2025-06-12

5-Bromo-4-chloro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-methoxybenzoic acid
• Benzoic acid,5-bromo-4-chloro-2-methoxy-
• 4-Bromo-2-carboxy-5-chloroanisole
• 5-Bromo-4-chloro-2-methoxy-benzoicacid
• 95383-17-8
• VDA38317
• AC-24330
• 5-Bromo-4-chloro-2-methoxy-benzoic acid
• CS-B0993
• EN300-86100
• SCHEMBL10712499
• 5-Bromo-4-chloro-2-methoxybenzoicacid
• CETYLAMINEFLUORIDE
• AKOS005147232
• MFCD09878363
• Z1258919458
• DTXSID50604193
• D77236
• PS-11497
• J-517079

• MDL： MFCD09878363
• Inchi： 1S/C8H6BrClO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： DLTGYPSSHXBNQG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)OC)Cl

Computed Properties

• Exact Mass: 263.91900
• Monoisotopic Mass: 263.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.722
• Boiling Point: 371.6°Cat760mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.596
• PSA: 46.53000
• LogP: 2.80930

5-Bromo-4-chloro-2-methoxybenzoic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Bromo-4-chloro-2-methoxybenzoic acid

Introduction to 5-Bromo-4-chloro-2-methoxybenzoic acid (CAS No. 95383-17-8)

5-Bromo-4-chloro-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 95383-17-8, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative, characterized by the presence of bromine, chlorine, and methoxy substituents, exhibits a unique set of chemical properties that make it valuable in synthetic chemistry and as an intermediate in the development of various bioactive molecules.

The structural configuration of 5-Bromo-4-chloro-2-methoxybenzoic acid imparts distinct reactivity patterns, making it a useful building block for medicinal chemists. The bromo and chloro groups introduce electrophilic centers, while the methoxy group provides a nucleophilic site, enabling diverse functionalization strategies. These features have been leveraged in the synthesis of complex molecules, including potential drug candidates and agrochemicals.

In recent years, 5-Bromo-4-chloro-2-methoxybenzoic acid has been explored in the development of novel therapeutic agents. Its derivatives have shown promise in preclinical studies as inhibitors of various biological pathways. For instance, modifications of this scaffold have been investigated for their potential to modulate enzymes involved in inflammation and cancer metabolism. The benzoic acid core is well-documented for its pharmacological activity, and the introduction of halogenated substituents enhances binding affinity to biological targets.

One notable application of 5-Bromo-4-chloro-2-methoxybenzoic acid is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have utilized this compound as a precursor to develop small molecules that selectively inhibit aberrant kinase activity. The bromine and chlorine atoms serve as handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the resulting compounds.

Another area where 5-Bromo-4-chloro-2-methoxybenzoic acid has found utility is in the production of fluorescent probes. Fluorescent dyes are essential tools in biological imaging and diagnostics, enabling researchers to visualize cellular processes in real-time. The aromatic system of this compound can be functionalized to enhance fluorescence emission properties, making it a valuable component in designing probes for tracking biological molecules.

The synthetic methodologies involving 5-Bromo-4-chloro-2-methoxybenzoic acid have also been refined to improve efficiency and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision. These advances have not only streamlined the synthesis process but also expanded the scope of possible derivatives, fostering innovation in drug discovery.

Furthermore, 5-Bromo-4-chloro-2-methoxybenzoic acid has been studied for its role in material science applications. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Such complexes can be employed in various industrial processes, including polymerization reactions and organic transformations, highlighting the compound's broad utility beyond pharmaceuticals.

The environmental impact of using 5-Bromo-4-chloro-2-methoxybenzoic acid has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These sustainable practices are crucial for ensuring that chemical research remains viable long-term without compromising ecological integrity.

In conclusion, 5-Bromo-4-chloro-2-methoxybenzoic acid (CAS No. 95383-17-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse applications, from drug development to advanced materials science. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone of innovation in synthetic chemistry.